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Compound of Interest

Compound Name: FR901465

Cat. No.: B1252163

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of FR901465 using dimethyl sulfoxide (DMSOQO) as the solvent. FR901465 is an
antitumor agent and splicing modulator with significant anticancer activities.[1] Proper
preparation of stock solutions is critical for ensuring the accuracy and reproducibility of
experimental results. This guide outlines the necessary materials, step-by-step procedures,
and stability information to aid researchers in their work with this compound.

Physicochemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of FR901465 is essential for
accurate stock solution preparation.

Property Value Source
Molecular Weight 523.62 g/mol [2]
Formula C27H41NOg [1][2]
Appearance Solid [1]
Solubility in DMSO 10 mM
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Recommended Storage Conditions

The stability of FR901465 in both solid form and in solution is crucial for maintaining its

biological activity.

Storage .

Form Duration Source
Temperature

Solid Powder -20°C 12 Months

4°C 6 Months

In DMSO -80°C 6 Months

-20°C 6 Months

4°C 2 Weeks

Experimental Protocol: Preparation of a 10 mM
FR901465 Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of FR901465 in DMSO.

Materials:

FR901465 solid powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

e Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves (e.g., butyl rubber, neoprene)
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Procedure:

o Equilibrate FR901465: Allow the vial of FR901465 powder to reach room temperature before
opening to prevent condensation of atmospheric moisture.

o Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out
the desired amount of FR901465. For example, to prepare 1 mL of a 10 mM stock solution:

o Calculation: 523.62 g/mol * 0.010 mol/L * 0.001 L = 0.0052362 g = 5.24 mg

e Solvent Addition: Add the calculated volume of DMSO to the tube containing the weighed
FR901465. For the example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex the solution until the FR901465 is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary,
but avoid excessive heat.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term storage.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the FR901465 stock
solution.
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Caption: Workflow for FR901465 stock solution preparation and storage.
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Safety and Handling Precautions

* FR901465 is a potent antitumor agent and should be handled with care.
o Always work in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin. Exercise caution and use appropriate gloves.

o Consult the Safety Data Sheet (SDS) for FR901465 and DMSO for comprehensive safety
information.

Signaling Pathway Context

FR901465 is known to be a splicing modulator. The diagram below provides a simplified
representation of its mechanism of action.
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Caption: Simplified pathway of FR901465 as a splicing modulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of FR901465 Stock Solutions in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252163#how-to-prepare-fr901465-stock-solutions-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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